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Compound of Interest

Compound Name: 1-(Tert-butyl)-4-iodobenzene

Cat. No.: B1267037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and density of 1-
(tert-butyl)-4-iodobenzene, a compound of interest in organic synthesis and pharmaceutical
research. This document includes a summary of its key quantitative properties, detailed
experimental protocols for their determination, and a visual representation of a standard
experimental workflow.

Core Physicochemical Data

1-(Tert-butyl)-4-iodobenzene, with the CAS number 35779-04-5, is an aromatic organic
compound. Its key physical properties are summarized in the table below.

Property Value Units Notes
Molecular Weight 260.11[1][2][31[4] g/mol
Density 1.468[1][3][5][6] g/mL at 25 °C

Experimental Protocols

The following sections detail the standard methodologies for determining the molecular weight
and density of organic compounds like 1-(tert-butyl)-4-iodobenzene.
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Molecular Weight Determination via Mass Spectrometry

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
of a compound by measuring the mass-to-charge ratio (m/z) of its ions.[1]

Methodology:

Sample Preparation: A small sample of 1-(tert-butyl)-4-iodobenzene is introduced into the
mass spectrometer. For volatile compounds, this can be done by leaking the sample into the
ion source.[5][7]

lonization: The sample molecules are ionized, typically by bombarding them with a high-
energy beam of electrons (Electron lonization, EI).[1][5][7] This process removes an electron
from the molecule, creating a positively charged molecular ion (M+).[1][5][7]

Acceleration: The newly formed ions are then accelerated by an electric field, which propels
them into the mass analyzer.[1]

Deflection/Separation: The ions are subjected to a magnetic field, which deflects their path.
[1] The degree of deflection is inversely proportional to the mass-to-charge ratio of the ion;
lighter ions are deflected more than heavier ones.[1][5][7]

Detection: A detector measures the number of ions at each m/z value.[1]

Data Analysis: The resulting mass spectrum plots the relative abundance of ions against
their m/z ratio. The peak with the highest m/z value generally corresponds to the molecular
ion, and its mass represents the molecular weight of the compound.[1]

Density Determination via Pychometry

A pycnometer, or specific gravity bottle, is a flask with a precise volume used for the accurate
determination of the density of a liquid or a solid.[8]

Methodology for Liquid Samples:

o Tare Weight: The clean and dry pycnometer with its stopper is weighed on an analytical
balance to determine its empty mass (m_pyc).
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Calibration with Water: The pycnometer is filled with distilled water of a known temperature
and density (p_water). The stopper is inserted, and any excess water is carefully removed
from the exterior. The filled pycnometer is weighed to get the mass of the pycnometer and
water (m_pyc+water).

Volume Calculation: The volume of the pycnometer (V_pyc) is calculated using the formula:
V_pyc = (m_pyc+water - m_pyc) / p_water.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 1-(tert-
butyl)-4-iodobenzene. It is then weighed to obtain the mass of the pycnometer and the
sample (m_pyc+sample).

Density Calculation: The density of the sample (p_sample) is calculated as: p_sample =
(m_pyc+sample - m_pyc) / V_pyc.

Methodology for Solid Samples:

Tare Weight: The mass of the clean, dry, and empty pycnometer is determined (m_pyc).

Sample Weight: A sample of solid 1-(tert-butyl)-4-iodobenzene is added to the pycnometer,
and the total mass is measured (m_pyc+solid). The mass of the solid is then (m_solid =
m_pyc+solid - m_pyc).

Addition of Liquid: A liquid of known density in which the solid is insoluble is added to the
pycnometer, filling it completely. The mass of the pycnometer, solid, and liquid is then
measured (m_total).

Final Weighing: The pycnometer is emptied, cleaned, and filled only with the same liquid,
and its mass is determined (m_pyc+liquid).

Density Calculation: The density of the solid (p_solid) is calculated using the following
formula: p_solid = (m_solid * p_liquid) / (m_pyc+liquid - m_total + m_solid).

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for determining the density of a

substance using a pycnometer.
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Caption: Workflow for density determination using a pycnometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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